Improving success rate of hydrogen-bond driven synthesis of co-crystals†
CrystEngComm Pub Date: 2006-07-19 DOI: 10.1039/B609709J
Abstract
Increasing the negative charge of a hydrogen-bond acceptor using electron-donating substituents offers a significant improvement in hydrogen-bond driven synthesis of
Recommended Literature
- [1] Front cover
- [2] Triphenylarsine oxide–hydrogen peroxide adduct
- [3] An optical-fiber sensor based on time-gated fluorescence for detecting water content in organic solvents
- [4] A versatile pathway for the direct assembly of organo-functional mesostructures from sodium silicate
- [5] Electronic structure and large second-order non-linear optical property of COT derivatives – a theoretical exploration†
- [6] A GBI@PPyNWs-based prototype of reusable fluorescence sensor for the detection of Fe3+ in aqueous solution†
- [7] A comparative LCA of different graphene production routes†
- [8] Back cover
- [9] Photoluminescence and electroluminescence of an iridium(iii) complex with 2′,6′-bis(trifluoromethyl)-2,4′-bipyridine and 2-(5-phenyl-1,3,4-thiadiazol-2-yl)phenol ligands†
- [10] Efficient and convenient oxidation of sulfides to sulfones using H2O2 catalyzed by V2O5 in ionic liquid [C12mim][HSO4]
